Cas no 2416138-49-1 ((1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride)

• Product Name: (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride
• CAS No: 2416138-49-1
• MF: C₆H₁₃ClN₂
• MW: 148.63
• MDL: MFCD32704604
• CID: 5088612
• Update Time: 2025-11-06

(1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride

• MDL： MFCD32704604
• Inchi： 1S/C6H12N2.ClH/c7-6-4-8-2-1-5(6)3-8;/h5-6H,1-4,7H2;1H/t5-,6+;/m0./s1
• InChI Key： VRFMYZNVWQYHJW-RIHPBJNCSA-N
• SMILES： [C@@H]12CN(CC1)C[C@H]2N.Cl

Additional information on (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride

Comprehensive Overview of (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine Dihydrochloride (CAS No. 2416138-49-1)

The compound (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride (CAS No. 2416138-49-1) is a highly specialized bicyclic amine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and structural framework make it a valuable intermediate for the synthesis of complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly focusing on this compound due to its role in modulating neurotransmitter receptors and its applicability in drug discovery pipelines.

In recent years, the demand for chiral building blocks like (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s rigid bicyclic scaffold offers exceptional stereocontrol, making it a preferred choice for designing high-affinity ligands and biologically active compounds. Its dihydrochloride salt form enhances solubility, facilitating its use in aqueous-based reactions and in vitro assays.

One of the most discussed applications of CAS No. 2416138-49-1 lies in its potential to target G-protein-coupled receptors (GPCRs), a hot topic in drug development. GPCRs are implicated in numerous physiological processes, and modulating their activity can lead to breakthroughs in treating neurological disorders, such as Parkinson’s disease and schizophrenia. The compound’s aza-bicyclo[2.2.1]heptane core is structurally analogous to natural alkaloids, which often exhibit bioactivity and selective binding properties.

From a synthetic perspective, (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride is synthesized via stereoselective routes, often involving catalytic hydrogenation or enzymatic resolution. Its purity and enantiomeric excess are critical for ensuring reproducibility in pharmacological studies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, addressing the growing emphasis on quality control in chemical research.

The compound’s relevance extends to computational chemistry and molecular modeling, where it serves as a template for designing novel small-molecule inhibitors. With the rise of AI-driven drug discovery, researchers are leveraging its structural data to predict interactions with protein targets, aligning with the trend toward rational drug design. This intersection of experimental and in silico approaches underscores its versatility.

In summary, (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride (CAS No. 2416138-49-1) represents a pivotal tool in modern chemistry, bridging gaps between organic synthesis, pharmacology, and biotechnology. Its applications in CNS drug development and GPCR research position it as a compound of enduring interest, reflecting the dynamic evolution of life sciences and therapeutic innovation.